Methyl vinyl ketone
Overview
Description
Butenone, also known as methyl vinyl ketone, is an organic compound with the formula CH₃C(O)CH=CH₂. It is a reactive compound classified as an enone, and it is the simplest example of this class. Butenone is a colorless, flammable, and highly toxic liquid with a pungent odor. It is soluble in water and polar organic solvents .
Scientific Research Applications
Butenone is used in various scientific research applications, including:
Chemistry: It is a useful intermediate in the synthesis of other compounds, such as steroids and pharmaceuticals.
Biology: Butenone’s reactivity makes it valuable in studying biological processes and interactions.
Medicine: It is used in the synthesis of pharmaceutical drugs, including etorphine, buprenorphine, and others.
Industry: Butenone is used in the production of synthetic vitamin A and as a precursor to commercial fungicides
Mechanism of Action
Butenone acts as an alkylating agent due to its ability to act as a Michael acceptor. This property makes it highly reactive and toxic. It can form adducts with various nucleophiles, including biological molecules, which can lead to its toxic effects .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
But-3-en-2-one has been found to interact with key digestive enzymes such as α-amylase and α-glucosidase . The compound inhibits these enzymes in a reversible manner, suggesting that it forms non-covalent interactions with the enzyme active sites . This inhibition is crucial in the regulation of carbohydrate hydrolysis, which is a key process in controlling hyperglycemia .
Cellular Effects
The effects of But-3-en-2-one on cellular processes are largely tied to its inhibitory effects on α-amylase and α-glucosidase. By inhibiting these enzymes, But-3-en-2-one can influence cell function by modulating the breakdown of carbohydrates and the subsequent release of glucose. This can have downstream effects on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of But-3-en-2-one involves binding to the active sites of α-amylase and α-glucosidase, inhibiting their activity . The interaction between the compound and these enzymes is primarily influenced by hydrogen bonding and van der Waals forces, suggesting that the compound fits into the active site of the enzymes and disrupts their normal function .
Temporal Effects in Laboratory Settings
The effects of But-3-en-2-one on enzyme activity have been observed to be reversible, suggesting that the compound does not permanently modify the enzymes This indicates that the effects of But-3-en-2-one may diminish over time as the compound is metabolized or removed from the system
Metabolic Pathways
Given its interactions with α-amylase and α-glucosidase, it may be involved in carbohydrate metabolism .
Transport and Distribution
Given its small size and hydrophobic nature, it may be able to diffuse across cell membranes .
Preparation Methods
Butenone is primarily synthesized through the condensation of acetone and formaldehyde, followed by dehydration. Another method involves the Mannich reaction, which uses diethylammonium chloride and acetone to produce the Mannich adduct. Heating this ammonium salt releases the ammonium chloride and butenone .
Chemical Reactions Analysis
Butenone undergoes various chemical reactions, including:
Oxidation: Butenone can be oxidized to produce different products depending on the conditions and reagents used.
Reduction: It can be reduced to butanol using hydrogen in the presence of a catalyst.
Substitution: Butenone can undergo nucleophilic addition reactions due to the presence of the carbonyl group.
Polymerization: It can polymerize spontaneously, and hydroquinone is often added to inhibit this process
Comparison with Similar Compounds
Butenone is similar to other ketones such as butanone (methyl ethyl ketone) and acetone. its reactivity as an enone distinguishes it from these compounds. Butanone, for example, is less reactive and is primarily used as an industrial solvent .
Similar Compounds
Butanone (Methyl Ethyl Ketone): CH₃C(O)CH₂CH₃
Acetone: CH₃C(O)CH₃
3-Pentanone: CH₃C(O)CH₂CH₂CH₃
properties
| { "Design of the Synthesis Pathway": "The synthesis of but-3-en-2-one can be achieved through the aldol condensation reaction between acetone and acetaldehyde followed by dehydration.", "Starting Materials": ["Acetone", "Acetaldehyde"], "Reaction": [ "Mix acetone and acetaldehyde in the presence of a base catalyst such as sodium hydroxide", "Heat the mixture to initiate the aldol condensation reaction", "Allow the reaction to proceed until the desired product is formed", "Add an acid catalyst such as sulfuric acid to the reaction mixture to promote dehydration", "Heat the mixture to remove water and form but-3-en-2-one", "Isolate and purify the product using standard techniques such as distillation or chromatography" ] } | |
CAS RN |
78-94-4 |
Molecular Formula |
C4H6O |
Molecular Weight |
70.09 g/mol |
IUPAC Name |
but-3-en-2-one |
InChI |
InChI=1S/C4H6O/c1-3-4(2)5/h3H,1H2,2H3 |
InChI Key |
FUSUHKVFWTUUBE-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C=C |
boiling_point |
179 °F at 760 mmHg (EPA, 1998) 81.4 °C Forms binary azeotrope with water; BP: 75 °C at 760 mm Hg (12% water) ... polymerizes on standing. 81 °C 179 °F |
Color/Form |
Colorless liquid |
density |
0.8407 to 0.8636 at 68 to 77 °F (EPA, 1998) 0.8636 at 20 °C/4 °C; 0.8407 at 25 °C/4 °C Saturated vapor density = 0.01714 lb/cu ft at 70 °F Relative density (water = 1): 0.86 0.8407 |
flash_point |
20 °F (EPA, 1998) 20 °F (-7 °C) (Closed cup) 30 °F (open cup) -7 °C c.c. 20 °F |
melting_point |
20 °F (EPA, 1998) FP: 20 °F = -7 °C = 266 deg K -7 °C 20 °F |
physical_description |
Methyl vinyl ketone appears as a clear colorless liquid with a pungent odor. Flash point 20 °F. May polymerize with the release of heat under exposure to heat or contamination. Less dense than water. Highly toxic by inhalation. Causes burns to skin, eyes and mucous membranes. Colorless liquid with a pungent odor; [HSDB] Colorless to pale yellow liquid with a strong irritating odor; [CHRIS] COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. A clear colorless liquid with a pungent odor. |
Purity |
93 |
Related CAS |
25038-87-3 |
solubility |
greater than or equal to 100 mg/mL at 72 °F (NTP, 1992) Easily sol in methanol, ethanol, ether, acetone, glacial acetic acid; slightly sol in hydrocarbons. Slightly soluble in carbon tetrachloride; soluble in benzene Solubility in water: good |
vapor_density |
2.41 (EPA, 1998) - Heavier than air; will sink (Relative to Air) 2.41 (Air = 1) Relative vapor density (air = 1): 2.4 2.41 |
vapor_pressure |
86 mmHg at 72 °F ; 276 mmHg at 124 °F; 661 mmHg at 167 °F (NTP, 1992) 83.9 [mmHg] Vapor pressure, kPa at 25 °C: 11 86 mmHg at 72 °F |
Origin of Product |
United States |
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